Cas no 1177307-51-5 (1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine)

• Product Name: 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine
• CAS No: 1177307-51-5
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD09965612
• CID: 1082585
• PubChem ID: 50989708
• Update Time: 2025-08-02

1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Morpholinoethyl)-1H-pyrazol-4-amine
• 1-(2-morpholin-4-ylethyl)pyrazol-4-amine
• AC1Q52GY
• AK-40970
• BB 0261593
• F2147-0704
• MolPort-004-365-020
• SureCN1284882
• 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine
• CS-0259406
• 1-(2-Morpholin-4-ylethyl)-1H-pyrazol-3-amine
• Z451325524
• 1-(2-morpholin-4-ylethyl)pyrazol-3-amine
• 1-(2-Morpholinoethyl)-1H-pyrazol-3-amine
• STL587837
• CXB30751
• EN300-73228
• AKOS009998312
• F2169-0254
• 1-[2-(MORPHOLIN-4-YL)ETHYL]PYRAZOL-3-AMINE
• CHEMBL4517582
• 1177307-51-5
• MFCD09965612
• SCHEMBL522026
• G43849
• 3-Amino-1-(2-morpholinoethyl)pyrazole

• MDL： MFCD09965612
• Inchi： 1S/C9H16N4O/c10-9-1-2-13(11-9)4-3-12-5-7-14-8-6-12/h1-2H,3-8H2,(H2,10,11)
• InChI Key： LUQBLWNZBARCGP-UHFFFAOYSA-N
• SMILES： O1CCN(CCN2C=CC(N)=N2)CC1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 378.3±32.0 °C at 760 mmHg
• Flash Point: 182.6±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 1177307-51-5 and Product Name: 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine

The compound identified by the CAS number 1177307-51-5 and the product name 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a pyrazole core substituted with an N-morpholineethyl side chain, imparts unique chemical and pharmacological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their ability to interact with various biological targets. The presence of the morpholine moiety in 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine enhances its solubility and bioavailability, making it an attractive scaffold for drug development. This compound has been extensively studied for its potential role in modulating enzyme activity and receptor binding, which are critical mechanisms in the treatment of several diseases.

One of the most compelling aspects of this compound is its interaction with kinase enzymes, which are known to be pivotal in signal transduction pathways involved in cancer, inflammation, and other chronic conditions. Preliminary studies have demonstrated that 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine can inhibit the activity of specific kinases by binding to their active sites. This inhibitory effect has been observed in both in vitro and in vivo models, suggesting that the compound may have therapeutic potential.

The morpholine group in the molecule is particularly noteworthy, as it has been shown to enhance the metabolic stability of drug candidates. This feature is crucial for ensuring that the compound remains active within the biological system long enough to exert its desired effects. Additionally, the pyrazole ring contributes to the compound's ability to cross the blood-brain barrier, which is essential for treating neurological disorders.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of compounds like 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine with high accuracy. These computational models have been instrumental in guiding experimental design and optimizing the compound's structure for improved efficacy and reduced side effects. By leveraging these tools, scientists have been able to identify key structural features that contribute to the compound's biological activity.

The synthesis of 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine involves a multi-step process that requires precise control over reaction conditions. The introduction of the morpholine group into the pyrazole core is a critical step that requires careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and condensation processes, to achieve this transformation efficiently.

One of the most significant challenges in drug development is ensuring that a compound exhibits favorable pharmacokinetic properties. 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine has been found to exhibit good oral bioavailability and moderate metabolic stability, which are essential characteristics for a successful drug candidate. Further studies are ongoing to evaluate its excretion pathways and potential interactions with cytochrome P450 enzymes.

The potential therapeutic applications of 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine are vast. Initial studies have suggested that it may be effective in treating conditions such as cancer, inflammatory diseases, and neurological disorders. The compound's ability to modulate kinase activity makes it particularly promising for oncology research. Additionally, its interaction with other biological targets may open up new avenues for treating diseases that are currently difficult to manage.

In conclusion, 1-[2-(morpholin-4-yl)ethyl]-1H-pyrazol-3-amine (CAS No. 1177307-51-5) is a structurally unique compound with significant potential in pharmaceutical research. Its ability to interact with key biological targets, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for further development. As research continues, this compound is expected to play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.